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Compound of Interest

Compound Name: 2-Nitrothiophenol

Cat. No.: B1584256

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 2-Nitrothiophenol (CAS RN: 4875-10-9), ensuring
the well-being of laboratory personnel and the integrity of research.

Chemical Identifier:

Name: 2-Nitrothiophenol

CAS Number: 4875-10-9

Molecular Formula: CeHsNO2S

Molecular Weight: 155.17 g/mol [1]

Hazard Summary and Personal Protective
Equipment

2-Nitrothiophenol is a hazardous substance that requires strict adherence to safety protocols.
The primary hazards include acute toxicity if swallowed, skin irritation, serious eye irritation,
and potential respiratory irritation.[1] The following table summarizes the required personal
protective equipment (PPE).
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Exposure Route

Hazard

Required PPE

Skin Contact

Causes skin irritation.[1]

Harmful in contact with skin.

Chemical-resistant gloves
(e.g., nitrile rubber), lab coat,

and protective clothing.

Eye Contact

Causes serious eye irritation.

[1]

Safety glasses with side
shields or chemical safety
goggles. A face shield may be

required for splash hazards.

May cause respiratory

Use in a well-ventilated area or

under a chemical fume hood. If

Inhalation T dusts are generated, a NIOSH-
irritation.[1] ] )
approved respirator is
required.
Do not eat, drink, or smoke in
Ingestion Harmful if swallowed.[1] laboratory areas. Wash hands

thoroughly after handling.

Operational Plan for Handling 2-Nitrothiophenol

A systematic approach to handling 2-Nitrothiophenol is crucial to minimize risk. The following

workflow outlines the procedural steps from preparation to disposal.

Don Appropriate PPE

Preparation

Handling,

Gather Materials & Spill Kit Decor

ntaminate Glassware & Surfaces

Cleanup & Disposal

Remove PPE & Wash Hands

Dispose of Waste in Labeled Container

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Nitrothiophenol.

Step-by-Step Handling and Disposal Procedures

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://www.angenechemical.com/sds/4875-10-9.pdf
https://www.angenechemical.com/sds/4875-10-9.pdf
https://www.angenechemical.com/sds/4875-10-9.pdf
https://www.angenechemical.com/sds/4875-10-9.pdf
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/product/b1584256?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Preparation:

Don Appropriate PPE: Before handling, put on all required personal protective equipment as
detailed in the table above.

Work in a Chemical Fume Hood: All handling of 2-Nitrothiophenol solid and its solutions
should be conducted in a certified chemical fume hood to minimize inhalation exposure.

Gather Materials and Spill Kit: Ensure all necessary equipment and a spill kit containing
appropriate absorbent materials are readily accessible.

. Handling:

Weighing: Carefully weigh the solid 2-Nitrothiophenol in the fume hood. Avoid creating
dust. Use a container that can be sealed for transport within the lab.

Dissolving and Reaction: When dissolving the solid or running a reaction, add it slowly to the
solvent or reaction mixture. Maintain constant awareness of the reaction conditions.

. Cleanup and Disposal:

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into
contact with 2-Nitrothiophenol using an appropriate solvent and cleaning agent.

Waste Disposal: Dispose of all waste, including contaminated PPE, weighing paper, and
reaction residues, in a clearly labeled hazardous waste container.[2] Do not mix with other
waste streams.[2] Follow all local, state, and federal regulations for hazardous waste
disposal.

Final Steps: After completing all work and proper disposal, remove PPE in the correct order
to avoid self-contamination. Wash hands and forearms thoroughly with soap and water.

Emergency Procedures

« If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[1]
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» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.
Remove contaminated clothing. Consult a physician.[1]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting
the upper and lower eyelids. Remove contact lenses if present and easy to do. Continue
rinsing. Seek immediate medical attention.[1]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[1]

By adhering to these safety protocols and operational plans, you can significantly mitigate the
risks associated with handling 2-Nitrothiophenol, fostering a safe and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-nitrothiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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